Cas no 66576-33-8 (4-ethylhexan-2-ol)

4-ethylhexan-2-ol structure
4-ethylhexan-2-ol structure
Product Name:4-ethylhexan-2-ol
CAS No:66576-33-8
MF:C8H18O
MW:130.227922916412
CID:3259556
PubChem ID:22648536
Update Time:2025-04-21

4-ethylhexan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 2-HEXANOL, 4-ETHYL-
    • 4-ethylhexan-2-ol
    • EN300-1854148
    • AKOS018655126
    • SCHEMBL1833313
    • ALAPJJMGVQNJIU-UHFFFAOYSA-N
    • 66576-33-8
    • Inchi: 1S/C8H18O/c1-4-8(5-2)6-7(3)9/h7-9H,4-6H2,1-3H3
    • InChI Key: ALAPJJMGVQNJIU-UHFFFAOYSA-N
    • SMILES: OC(C)CC(CC)CC

Computed Properties

  • Exact Mass: 130.135765193Da
  • Monoisotopic Mass: 130.135765193Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 57.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 20.2Ų

4-ethylhexan-2-ol Pricemore >>

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